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Compound of Interest

Compound Name: N-(2-cyanoethyl)glycine

Cat. No.: B018384 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the health and safety information

for N-(2-cyanoethyl)glycine, a compound used in various research and development

applications. This document synthesizes available data on its chemical and physical properties,

toxicological profile, and safe handling procedures. It is intended to serve as a vital resource for

laboratory personnel and drug development professionals to ensure safe handling and mitigate

potential risks associated with its use.

Chemical and Physical Properties
N-(2-cyanoethyl)glycine is a white, solid organic compound. A summary of its key physical

and chemical properties is presented in Table 1. There is some variation in the reported melting

point, which may be attributed to different experimental conditions or sample purity.

Table 1: Physicochemical Properties of N-(2-cyanoethyl)glycine
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Property Value Source(s)

Molecular Formula C5H8N2O2 [1]

Molecular Weight 128.13 g/mol [1]

CAS Number 3088-42-4 [1]

Appearance White solid/powder [1]

Melting Point
188-193 °C, ~195 °C

(decomposition)
[1]

Boiling Point 237.54 °C (estimated) [1]

Solubility Soluble in water and ethanol. [1]

Density 1.2864 g/cm³ (estimated) [1]

Vapor Pressure 1.3 x 10⁻⁵ mmHg at 25°C [1]

Hazard Identification and Toxicology
N-(2-cyanoethyl)glycine is classified as a hazardous substance. The primary routes of

exposure are inhalation, skin contact, and ingestion. It is harmful if swallowed, in contact with

skin, or inhaled, and can cause skin and serious eye irritation.[1]

Table 2: GHS Hazard Classification for N-(2-cyanoethyl)glycine
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Hazard Class Category Hazard Statement

Acute Toxicity, Oral 4 H302: Harmful if swallowed

Acute Toxicity, Dermal 4
H312: Harmful in contact with

skin

Acute Toxicity, Inhalation 4 H332: Harmful if inhaled

Skin Corrosion/Irritation 2 H315: Causes skin irritation

Serious Eye Damage/Eye

Irritation
1/2

H318/H319: Causes serious

eye damage/irritation

Specific Target Organ Toxicity -

Single Exposure
3

H335: May cause respiratory

irritation

Source: Aggregated GHS information from multiple sources.[1]

Quantitative Toxicological Data:

Specific LD50 (lethal dose, 50%) and LC50 (lethal concentration, 50%) values for N-(2-
cyanoethyl)glycine are not readily available in the public domain. The GHS classifications in

Table 2 indicate that the substance falls within a range of acute toxicity considered harmful, but

precise quantitative values have not been identified in comprehensive searches of toxicological

databases.

Proposed Mechanism of Toxicity
The toxicity of aliphatic nitriles, such as N-(2-cyanoethyl)glycine, is often attributed to their in

vivo metabolism, which can liberate cyanide. This metabolic activation is typically mediated by

the cytochrome P450 enzyme system in the liver. The released cyanide ion can then inhibit

cytochrome c oxidase, a critical enzyme in the mitochondrial electron transport chain. This

inhibition disrupts cellular respiration, leading to cellular hypoxia and potentially cell death.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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